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Abstract

Methyl 10-undecenoate, the methyl ester of 10-undecenoic acid, is a versatile bio-derived
monomer and chemical intermediate with growing significance in polymer chemistry, fragrance
formulation, and potentially in the synthesis of bioactive molecules. Its terminal double bond
and ester functionality make it a valuable building block for a variety of chemical
transformations. This guide provides a comprehensive overview of its chemical and physical
properties, detailed experimental protocols for its synthesis and polymerization, and an
exploration of its current and potential applications.

Chemical and Physical Properties

Methyl 10-undecenoate is a colorless to pale yellow liquid with a characteristic oily, fatty, and
slightly fruity aroma.[1][2] It is soluble in organic solvents but has limited solubility in water.[3]

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value

CAS Number 111-81-9[4]

IUPAC Name methyl undec-10-enoate[4]

Synonyms Methyl undecylenate, 10-Undecenoic acid

methyl ester[5]

Molecular Formula

C12H2202[4]

Molecular Weight 198.30 g/mol [4]

inChi INChl=1S/C12H2202/c1-3-4-5-6-7-8-9-10-11-
12(13)14-2/h3H,1,4-11H2,2H3[4]

InChlKey KISVAASFGZJIBCY-UHFFFAOYSA-N[4]

SMILES COC(=0)Ccccceeececee=Cl4]

Table 2: Physical and Chemical Properties

Property Value Reference(s)
Appearance Colorless to pale yellow liquid [2]

Odor Oily, fatty, waxy, slightly fruity [1][6]

Boiling Point 245-248 °C at 760 mmHg [4]

Melting Point -27.5°C [4]

Density 0.882 - 0.891 g/mL at 20-25 °C  [4][7]

Refractive Index

1.436 - 1.442 at 20°C

[4]

Flash Point >110 °C (>230 °F) [6]
Insoluble in water; soluble in
Solubility alcohol, oil, and propylene [3]

glycol.

Synthesis of Methyl 10-undecenoate
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The most common method for synthesizing methyl 10-undecenoate is through the Fischer
esterification of 10-undecenoic acid with methanol in the presence of an acid catalyst.[8]

Experimental Protocol: Fischer Esterification of 10-
Undecenoic Acid

Materials:

10-Undecenoic acid

e Anhydrous methanol

o Concentrated sulfuric acid (catalyst)

¢ Diethyl ether

e Saturated aqueous sodium bicarbonate solution
e Brine

e Anhydrous sodium sulfate

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 10-
undecenoic acid in an excess of anhydrous methanol (e.g., a 10:1 molar ratio of methanol to
acid).

o Slowly add a catalytic amount of concentrated sulfuric acid to the stirring solution.

o Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress
by thin-layer chromatography (TLC) or gas chromatography (GC).

 After the reaction is complete, allow the mixture to cool to room temperature.
» Remove the excess methanol using a rotary evaporator.

e Dissolve the residue in diethyl ether and transfer it to a separatory funnel.
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» Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate
solution (to neutralize the acid catalyst), and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield crude methyl 10-undecenoate.

» For higher purity, the product can be purified by vacuum distillation.

Reactants

)
)

Reaction Conditions \ Workup & Purification Product

o) )+ e S G, G

Click to download full resolution via product page

Synthesis of Methyl 10-undecenoate via Fischer Esterification.

Applications in Polymer Chemistry

Methyl 10-undecenoate is a key monomer in the synthesis of bio-based polymers. Its terminal
double bond is amenable to various polymerization techniques, most notably Acyclic Diene
Metathesis (ADMET) polymerization.[9]

Acyclic Diene Metathesis (ADMET) Polymerization

ADMET is a step-growth polycondensation that utilizes metathesis catalysts, such as Grubbs'
catalysts, to form polymers from a,w-dienes with the release of a small molecule, typically
ethylene. Methyl 10-undecenoate can act as a chain stopper in ADMET polymerization,
allowing for the control of the polymer's molecular weight.[3] It can also be used to synthesize
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various diols and diesters which then act as monomers for polyesters and poly(ester-amide)s.
[10][11]

Experimental Protocol: Synthesis of Polyesters from
Diols Derived from Methyl 10-undecenoate

This protocol outlines a general procedure for the polycondensation of a diol (derived from
methyl 10-undecenoate) with a bio-based methyl diester.[9]

Materials:

e Diol derived from methyl 10-undecenoate

Bio-based methyl diester (e.g., dimethyl succinate)

1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) catalyst

High-vacuum line

Schlenk flask

Procedure:

In a Schlenk flask, combine the diol and the methyl diester in the desired stoichiometric ratio.

e Add the TBD catalyst (typically 0.1-1 mol%).

o Heat the mixture in stages under vacuum to facilitate the removal of methanol and drive the
polymerization.

e Maintain a high vacuum (<0.1 mbar) during the final stage of the reaction to ensure high
molecular weight polymer formation.

o Cool the reaction mixture to room temperature.

» The resulting polymer can be dissolved in a suitable solvent (e.g., chloroform) for further
characterization.
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Workflow for the synthesis of polyesters from methyl 10-undecenoate.

Other Chemical Transformations

The versatile structure of methyl 10-undecenoate allows for a range of chemical
modifications, including hydroformylation, aminocarbonylation, and hydrosilylation.[7]

» Hydroformylation: The addition of a formyl group and a hydrogen atom across the terminal
double bond, catalyzed by rhodium complexes, can produce bifunctional polymer precursors.

[7]
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e Aminocarbonylation: In the presence of a palladium catalyst, a,w-ester amides can be
synthesized.[7]

» Hydrosilylation: This reaction is used to modify silicone monomers, such as 1,3,5,7-
tetramethylcyclotetrasiloxane, for the preparation of silicone nano/microstructures.[7]
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Key chemical transformations of methyl 10-undecenoate.

Biological Activity and Potential in Drug
Development

While methyl 10-undecenoate itself is primarily used as a chemical intermediate, its
derivatives have shown potential biological activity. Lipoconjugates of phenolic acids with
methyl 10-undecenoate have been investigated for their anticancer properties.[12] For
instance, certain amide derivatives have demonstrated cytotoxic effects on various human
cancer cell lines, including breast (MCF7, MDA-MB-231), ovarian (SKOV3), prostate (DU145),
and liver (HepG2) cancer cells.[12]

Further research is required to fully elucidate the structure-activity relationships and
mechanisms of action of these derivatives. The ability to functionalize both the ester and the
terminal alkene of methyl 10-undecenoate makes it an interesting scaffold for the
development of novel therapeutic agents.
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Safety and Handling

Methyl 10-undecenoate is considered harmful if swallowed or inhaled.[6] It may cause
irritation upon contact with skin or eyes.[3] Appropriate personal protective equipment (PPE),
including gloves and eye protection, should be worn when handling this compound.[7] It is also
toxic to aquatic life with long-lasting effects.[6]

Table 3: GHS Hazard Information

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Hazardous to the aquatic 5 H411: Toxic to aquatic life with

environment, long-term hazard long lasting effects
Conclusion

Methyl 10-undecenoate is a valuable and versatile chemical derived from renewable
resources. Its primary application lies in the field of polymer chemistry, where it serves as a
monomer for the synthesis of a variety of polyesters and poly(ester-amide)s through techniques
like ADMET polymerization. Its reactivity also allows for a range of chemical modifications,
opening avenues for the creation of specialty chemicals and materials. While the direct
biological activity of methyl 10-undecenoate is not extensively studied, its derivatives have
shown promise as potential anticancer agents, warranting further investigation in the field of
drug development. This guide provides a foundational understanding of this compound for
researchers and scientists looking to explore its potential in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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